1-(3,4-Dimethoxyphenyl)-4-(phenoxymethyl)-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene

• IUPAC Name: 6-(3,4-dimethoxyphenyl)-2-(phenoxymethyl)-1,3,4-triazatricyclo[5.4.1.04,12]dodeca-2,5,7(12)-triene
• InChI: InChI=1S/C24H25N3O3/c1-28-21-12-11-17(14-22(21)29-2)20-15-27-24-19(20)10-6-7-13-26(24)23(25-27)16-30-18-8-4-3-5-9-18/h3-5,8-9,11-12,14-15H,6-7,10,13,16H2,1-2H3
• InChI Key: BTLAUEKZZIVEND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CN3C4=C2CCCCN4C(=N3)COC5=CC=CC=C5)OC
• Molecular Formula: C24H25N3O3
• Molecular Weight: 403.5 g/mol

Description

1-(3,4-Dimethoxyphenyl)-4-(phenoxymethyl)-5,6,7,8-tetrahydro-2a,3,4a-triazacyclopenta[cd]azulene is a useful research compound. Its molecular formula is C24H25N3O3 and its molecular weight is 403.482. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Activity

Research has focused on the synthesis of 1-phenoxymethyl-4-aryl-5,6,7,8-tetrahydro-2а,4a,8a-triazacyclopenta[cd]azulene derivatives, showing significant in vitro antioxidant activity. These derivatives exhibit high antioxidant activity and a promising pharmacokinetic profile, indicating potential for further pharmacological screening (Demchenko et al., 2021).

Anticancer Properties

Another study synthesized derivatives in the 1-(2-isopropyl-5-methylphenoxymethyl)-3R-4-aryl-5,6,7,8-tetrahydro-2,2а,8а-triazacyclopenta[cd]azulene series, investigating their effects on various cancer cell lines. The insertion of methyl groups into the heterocyclic system was found to enhance anticancer effects across multiple cancer types, including leukemia, lung cancer, and melanoma (Demchenko et al., 2018).

Novel Syntheses and Properties

Additional research into the azulene and triazacyclopenta[cd]azulene derivatives has explored novel syntheses and the intriguing properties of these compounds. For example, the formation of unusual products from acid-catalyzed reactions involving azulenes and the exploration of redox behavior and liquid crystalline properties in poly(6-azulenylethynyl)benzene derivatives indicate the versatility and potential utility of these compounds in various scientific applications (Brügger et al., 1998; Ito et al., 2003).